Cas no 137886-77-2 (4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-)

4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo- structure
137886-77-2 structure
Product Name:4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-
CAS No:137886-77-2
MF:C11H14N2O2
MW:206.241062641144
CID:1255690
Update Time:2024-08-04

4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-
    • Inchi: 1S/C11H14N2O2/c1-3-4-5-13-10(14)6-9(7-12)8(2)11(13)15/h6,14H,3-5H2,1-2H3
    • InChI Key: HYZJJINAELSTEW-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CCCC)C(O)=CC(C#N)=C1C

Computed Properties

  • Exact Mass: 206.10562

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 334.8±42.0 °C(Predicted)
  • PSA: 64.33
  • pka: 3.53±0.58(Predicted)
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